Cas no 339279-05-9 (Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-)

• Product Name: Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-
• CAS No: 339279-05-9
• MF: C₁₈H₁₄Cl₂N₂OS
• MW: 377.287560939789
• CID: 3943820
• PubChem ID: 1476688
• Update Time: 2025-11-02

Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-
• 4-[(2,3-dichlorophenyl)sulfanyl]-6-(methoxymethyl)-2-phenylpyrimidine
• CHEMBL1539445
• 4L-561S
• 4-(2,3-dichlorophenyl)sulfanyl-6-(methoxymethyl)-2-phenylpyrimidine
• SCHEMBL14987922
• HMS576G15
• SMR000170273
• HMS2290J10
• AKOS005090499
• 339279-05-9
• MLS000326156
• Bionet1_002773

• Inchi： 1S/C18H14Cl2N2OS/c1-23-11-13-10-16(24-15-9-5-8-14(19)17(15)20)22-18(21-13)12-6-3-2-4-7-12/h2-10H,11H2,1H3
• InChI Key： IKXBFHINRUWLOE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(COC)=CC(SC2=CC=CC(Cl)=C2Cl)=N1

Computed Properties

• Exact Mass: 376.0203896Da
• Monoisotopic Mass: 376.0203896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-

Exploring Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- (CAS No. 339279-05-9): Properties, Applications, and Market Insights

The chemical compound Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- (CAS No. 339279-05-9) is a specialized derivative of the pyrimidine family, known for its unique structural features and potential applications in various industries. With the increasing demand for advanced materials and specialty chemicals, this compound has garnered attention for its molecular versatility. In this article, we delve into its properties, synthesis, applications, and market trends while addressing common questions from researchers and industry professionals.

Chemical Structure and Properties
The compound features a pyrimidine core substituted with a 2,3-dichlorophenylthio group at the 4-position, a methoxymethyl group at the 6-position, and a phenyl group at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions. Researchers often highlight its potential as a building block in medicinal chemistry due to the presence of sulfur and chlorine atoms, which can enhance binding affinity in biological systems.

Synthesis and Industrial Relevance
The synthesis of Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Its production is of interest to pharmaceutical and agrochemical industries, where modified pyrimidines are key intermediates for drug discovery and crop protection agents. Recent advancements in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact—a hot topic in modern chemical research.

Applications in Research and Development
One of the most searched questions about this compound revolves around its practical uses. Studies suggest its utility in:
- Drug discovery: As a scaffold for kinase inhibitors or antimicrobial agents.
- Material science: Potential applications in organic electronics due to its conjugated system.
- Chemical biology: Serving as a probe for studying enzyme mechanisms.
These applications align with trending searches in AI-driven drug design and sustainable material development, making it a relevant compound for future innovations.

Market Trends and Safety Considerations
The global market for specialty pyrimidines is projected to grow, driven by demand in life sciences and advanced materials. While CAS 339279-05-9 is not classified as hazardous under standard regulations, proper handling protocols are recommended. Researchers frequently inquire about its commercial availability, with suppliers listing it under names like 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenylpyrimidine or simplified identifiers.

Future Perspectives
With the rise of computational chemistry and AI-assisted molecular design, compounds like Pyrimidine, 4-[(2,3-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- are gaining traction in virtual screening libraries. Its structural motifs are being explored for renewable energy applications, such as organic photovoltaics—a trending topic in sustainable technology forums.

In summary, this pyrimidine derivative represents a versatile chemical entity with cross-disciplinary relevance. Its ongoing study reflects broader shifts toward functionalized heterocycles in science and industry, answering frequent search queries about "innovative pyrimidine applications" and "specialty chemical suppliers." As research progresses, its role in addressing modern challenges—from healthcare to clean energy—may further expand.